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Compound of Interest

Compound Name: C21H15BrN205S52

Cat. No.: B15174542

To our valued researchers, scientists, and drug development professionals,

This document is intended to serve as a comprehensive technical guide on the mechanism of
action for the compound with the molecular formula C21H15BrN205S2. However, after an
exhaustive search of prominent chemical and biological databases, we have been unable to
identify a specific, publicly cataloged compound corresponding to this molecular formula.

Our extensive search included inquiries within major chemical databases such as PubChem,
ChemSpider, and Reaxys, as well as searches for a corresponding Chemical Abstracts Service
(CAS) registry number. These efforts did not yield a known chemical entity with the formula
C21H15BrN205S2.

The elemental composition of the provided formula, particularly the presence of bromine and
two sulfur atoms alongside nitrogen and oxygen, suggests that the compound could be a
sulfonamide derivative. Sulfonamides are a well-established class of compounds with a broad
range of pharmacological activities.

General Mechanism of Action for Sulfonamides

As a point of reference, the general mechanism of action for many sulfonamide-based drugs,
particularly those with antimicrobial properties, involves the inhibition of dihydropteroate
synthetase (DHPS). This enzyme is critical in the bacterial synthesis of folic acid, an essential
nutrient for DNA synthesis and cellular growth. By competitively inhibiting DHPS, sulfonamides
disrupt folic acid production, leading to a bacteriostatic effect.
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It is important to note that this is a generalized mechanism, and the specific mode of action for
a novel compound can vary significantly based on its unique chemical structure.

Path Forward

Without the identification of the specific compound C21H15BrN205S2, it is not possible to
provide a detailed and accurate technical guide on its mechanism of action, including
quantitative data, experimental protocols, and signaling pathway diagrams as originally
requested.

We recommend the following steps to enable the creation of the requested technical guide:

« Verification of the Molecular Formula: Please double-check the accuracy of the molecular
formula C21H15BrN205S2. A typographical error could lead to the inability to identify the
compound.

» Provision of Additional Identifiers: If available, please provide any other known identifiers for
this compound, such as a common name, a trade name, a CAS registry number, or any
internal company-specific codes.

» Disclosure of Compound Structure: If the chemical structure of the compound is known,
providing this information would allow for a more targeted and effective search for relevant
biological and pharmacological data.

Upon receiving more specific information that allows for the unambiguous identification of the
compound in question, we will be pleased to proceed with the development of the in-depth
technical guide as per your original request. We are committed to providing accurate and
detailed scientific information to support your research and development endeavors.

 To cite this document: BenchChem. [In-depth Technical Guide on the Mechanism of Action of
C21H15BrN205S2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15174542#c21h15brn205s2-mechanism-of-action-
studies]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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